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Compound of Interest

Compound Name: Edecesertib

Cat. No.: B10830842 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Edecesertib (also known as GS-5718), a selective, orally active IRAK-4

inhibitor used in research. Adherence to these procedures is critical to ensure personnel safety

and environmental protection. Edecesertib is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Therefore, it must be managed as hazardous waste.

Chemical and Physical Properties of Edecesertib
A summary of the key quantitative data for Edecesertib is presented below for easy reference.
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Property Value

Molecular Formula C22H22FN7O2[1][2]

Molecular Weight 435.45 g/mol [2][3]

CAS Number 2408839-73-4[1][2]

GHS Hazard Classification

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[1]

Hazard Statements
H302: Harmful if swallowed; H410: Very toxic to

aquatic life with long lasting effects[1]

Solubility Soluble in DMSO[4]

Storage (Powder) -20°C for long-term storage (months to years)[4]

Edecesertib Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Edecesertib waste.
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Edecesertib Disposal Decision Workflow
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Caption: Decision workflow for the safe disposal of Edecesertib waste.

Experimental Protocols for Safe Disposal
The following step-by-step procedures are to be followed for the disposal of Edecesertib and

associated materials. These protocols are based on the known hazards of the compound and
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general guidelines for laboratory waste management.[5][6]

Personal Protective Equipment (PPE)
Before handling Edecesertib waste, ensure the following PPE is worn:

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Waste Segregation and Collection
Proper segregation of waste is crucial to prevent accidental exposure and environmental

contamination.

Solid Waste:

Collect all unused or expired Edecesertib powder, contaminated personal protective

equipment (gloves, weigh boats, etc.), and any other solid materials that have come into

direct contact with the compound.

Place these materials in a clearly labeled, sealable container designated for hazardous

solid chemical waste. The label should include the words "Hazardous Waste," the full

chemical name "Edecesertib," and the associated hazard symbols (e.g., harmful,

environmental hazard).

Liquid Waste:

Collect all solutions containing Edecesertib (e.g., in DMSO).

Pour the liquid waste into a dedicated, leak-proof, and chemically compatible container for

hazardous liquid waste. Do not mix with other incompatible waste streams.

The container must be clearly labeled with "Hazardous Waste," the chemical names of all

components (e.g., "Edecesertib in DMSO"), and the appropriate hazard warnings.
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Empty Containers:

Original Edecesertib vials and any other containers that held the pure compound or its

solutions should be considered contaminated.

These containers should not be disposed of in regular trash or glassware waste.

Triple-rinse the empty container with a suitable solvent (e.g., the solvent used for the

Edecesertib solution). Collect the rinsate as hazardous liquid waste.

After rinsing, the container can be managed as hazardous solid waste.

Storage of Waste
Store all Edecesertib waste containers in a designated satellite accumulation area for

hazardous waste.

Ensure containers are tightly sealed to prevent leaks or spills.

The storage area should be secure and away from general laboratory traffic.

Final Disposal
The ultimate disposal of Edecesertib waste must be conducted through an approved

hazardous waste disposal facility.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the collected waste.[6]

Do not dispose of Edecesertib down the drain or in the regular trash, as it is very toxic to

aquatic life.[1]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of Edecesertib, mitigating risks to both human

health and the ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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